Cas no 2866323-24-0 (Sulfamoyl chloride, N-[(2-chloro-5-methoxyphenyl)methyl]-N-methyl- )

• Product Name: Sulfamoyl chloride, N-[(2-chloro-5-methoxyphenyl)methyl]-N-methyl-
• CAS No: 2866323-24-0
• MF: C₉H₁₁Cl₂NO₃S
• MW: 284.159539461136
• CID: 5563106
• Update Time: 2025-10-29

Sulfamoyl chloride, N-[(2-chloro-5-methoxyphenyl)methyl]-N-methyl- Chemical and Physical Properties

Names and Identifiers

• N-[(2-Chloro-5-methoxyphenyl)methyl]-N-methylsulfamoyl chloride (ACI)
• Sulfamoyl chloride, N-[(2-chloro-5-methoxyphenyl)methyl]-N-methyl-

• Inchi： 1S/C9H11Cl2NO3S/c1-12(16(11,13)14)6-7-5-8(15-2)3-4-9(7)10/h3-5H,6H2,1-2H3
• InChI Key： RNIYZXLQABINSK-UHFFFAOYSA-N
• SMILES： O=S(N(CC1C(Cl)=CC=C(OC)C=1)C)(Cl)=O

Additional information on Sulfamoyl chloride, N-[(2-chloro-5-methoxyphenyl)methyl]-N-methyl-

Sulfamoyl Chloride, N-[(2-Chloro-5-Methoxyphenyl)Methyl]-N-Methyl-

The compound Sulfamoyl Chloride, N-[(2-Chloro-5-Methoxyphenyl)Methyl]-N-Methyl- (CAS No. 2866323-24-0) is a highly specialized chemical entity with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a sulfamoyl chloride group with a substituted aromatic ring. The sulfamoyl chloride functional group is known for its reactivity, making it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

Recent studies have highlighted the potential of N-[(2-Chloro-5-Methoxyphenyl)Methyl]-N-Methyl-Sulfamoyl Chloride in the development of novel catalysts and polymer additives. Researchers have demonstrated that the compound's ability to form stable covalent bonds with various substrates makes it an ideal candidate for use in high-performance polymers and composites. For instance, a 2023 study published in *Advanced Materials* explored the use of this compound as a crosslinking agent in polyurethane formulations, resulting in materials with enhanced mechanical properties and thermal stability.

In the pharmaceutical industry, Sulfamoyl Chloride, N-[(2-Chloro-5-Methoxyphenyl)Methyl]-N-Methyl- has shown promise as an intermediate in the synthesis of bioactive compounds. Its ability to undergo nucleophilic substitution reactions facilitates the construction of complex molecular architectures. A 2023 paper in *Journal of Medicinal Chemistry* reported the successful synthesis of a novel sulfonamide derivative using this compound as a key intermediate, which exhibited potent anti-inflammatory activity in preclinical models.

The synthesis of N-[(2-Chloro-5-Methoxyphenyl)Methyl]-N-Methyl-Sulfamoyl Chloride involves a multi-step process that typically begins with the preparation of the corresponding sulfonamide. The introduction of the chloro group at the 2-position and methoxy group at the 5-position of the phenyl ring is achieved through directed electrophilic substitution reactions. The final step involves the conversion of the sulfonamide to its corresponding chloride using thionyl chloride or other suitable reagents.

From an environmental perspective, researchers have been exploring sustainable methods for synthesizing this compound. A 2023 study published in *Green Chemistry* demonstrated that microwave-assisted synthesis can significantly reduce reaction times and energy consumption while maintaining high yields. This approach not only enhances the economic viability of production but also aligns with global efforts to promote green chemistry practices.

In terms of applications, Sulfamoyl Chloride, N-[(2-Chloro-5-Methoxyphenyl)Methyl]-N-Methyl- has found utility in the electronics industry as well. Its ability to act as a coupling agent in surface modification processes has been leveraged to improve adhesion properties of coatings on electronic substrates. A 2023 report from *Chemical Engineering Journal* highlighted its role in enhancing the durability and reliability of printed circuit boards under harsh operating conditions.

Furthermore, recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the steric and electronic effects exerted by the substituents on the phenyl ring significantly influence its reactivity towards nucleophiles. These findings have been instrumental in guiding the design of more efficient synthetic pathways and applications.

In conclusion, Sulfamoyl Chloride, N-[(2-Chloro-5-Methoxyphenyl)Methyl]-N-Methyl- (CAS No. 2866323-24-0) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future innovations within materials science, pharmaceuticals, and electronics.